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Compound of Interest

Compound Name: Dihydroergotoxine (mesylate)

Cat. No.: B8068864 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Dihydroergotoxine mesylate, intended for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personnel safety and

compliance with environmental regulations.

I. Immediate Safety Precautions
Before handling Dihydroergotoxine mesylate for disposal, ensure all relevant personnel are

familiar with its Safety Data Sheet (SDS). This compound is considered a hazardous

substance.[1] Key safety precautions include:

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

glasses, and a dust respirator.[1][2]

Ventilation: Handle the material in a well-ventilated area to avoid inhalation of dust.[3][4]

Avoid Contamination: Prevent contact with skin and eyes.[2][4] Avoid generating dust during

handling and cleanup.[1]

Spill Response: In case of a spill, immediately clean it up using dry procedures. Dampen

with water to prevent dusting before sweeping.[1] For major spills, evacuate the area and

alert emergency responders.[1]

II. Regulatory Compliance
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Disposal of Dihydroergotoxine mesylate must comply with all local, state, and federal

regulations.[1] This substance is classified as a hazardous waste.[1]

Hazardous Waste Regulations: The U.S. Environmental Protection Agency (EPA) regulates

the disposal of hazardous pharmaceutical waste under the Resource Conservation and

Recovery Act (RCRA).[5][6][7]

Controlled Substance Regulations: Ergot alkaloids may be subject to Drug Enforcement

Administration (DEA) regulations. If Dihydroergotoxine mesylate is a controlled substance at

your facility, its disposal must adhere to DEA requirements, which include rendering the

substance non-retrievable.[8][9][10]

III. Step-by-Step Disposal Protocol
Waste Identification and Segregation:

Identify all waste containing Dihydroergotoxine mesylate, including pure substance,

contaminated labware (e.g., vials, syringes, gloves), and spill cleanup materials.

Segregate this waste from non-hazardous waste streams.

Containerization and Labeling:

Place the waste in a suitable, closed, and properly labeled container for hazardous waste.

[2][4]

The container must be leak-proof and clearly marked with the contents and associated

hazards.

On-Site Neutralization (if applicable and permitted):

Consult your institution's environmental health and safety (EHS) office for approved on-

site neutralization protocols. Do not attempt to neutralize the waste without specific

guidance and approval.

Disposal through a Licensed Hazardous Waste Contractor:
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Arrange for the collection and disposal of the hazardous waste through a licensed and

reputable contractor.

Ensure the contractor is permitted to handle and transport hazardous pharmaceutical

waste.

DEA-Controlled Substance Disposal (if applicable):

If Dihydroergotoxine mesylate is managed as a DEA-controlled substance, you must

follow these additional steps:

Reverse Distributor: Transfer the material to a DEA-registered reverse distributor for

disposal.[8][11]

Documentation: Complete a DEA Form 41 to document the destruction of the

substance. This form must be signed by two authorized employees.[8]

Record Keeping: Maintain all disposal records for a minimum of two years.[8][11]

Empty Container Disposal:

Empty containers that held Dihydroergotoxine mesylate may still contain residual dust and

should be treated as hazardous waste.[1] Puncture containers to prevent reuse.[1]

If regulations permit, triple-rinse empty containers. The rinsate must be collected and

disposed of as hazardous waste.[11]

IV. Quantitative Data Summary
Parameter Value/Information Source

UN Number 1544 [1]

IMDG Class 6.1 [1]

Packing Group III [1]

Shipping Name

ALKALOIDS, SOLID, N.O.S. or

ALKALOID SALTS, SOLID,

N.O.S.

[1][2]
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V. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dihydroergotoxine mesylate.
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Dihydroergotoxine Mesylate Disposal Workflow

Start: Dihydroergotoxine Mesylate Waste Generated

Is there a spill?

Is it a DEA Controlled Substance?

Follow DEA Disposal Protocol
- Use Reverse Distributor
- Complete DEA Form 41
- Render Non-Retrievable

Yes
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Hazardous Waste Container

No

Contact Environmental Health & Safety (EHS) / Waste Vendor

No

Follow Spill Cleanup Protocol
- Wear appropriate PPE

- Use dry cleanup methods
- Dampen to prevent dust

Yes

Dispose via Licensed
Hazardous Waste Contractor

End: Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the disposal of Dihydroergotoxine Mesylate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8068864?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8068864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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